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Cat. No.: B1242869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SSR180711 is a potent and selective partial agonist for the α7 nicotinic acetylcholine receptor

(α7 nAChR), a key modulator of synaptic transmission and neuronal survival.[1] In primary

neuronal cultures, SSR180711 serves as a valuable pharmacological tool to investigate

neuroprotective signaling pathways and to assess potential therapeutic strategies for

neurodegenerative diseases and cognitive disorders. These application notes provide a

comprehensive guide for utilizing SSR180711 in primary neuronal culture systems, including

detailed protocols for neuroprotection assays and analysis of downstream signaling cascades.

Data Presentation
The following tables summarize the key pharmacological properties of SSR180711 and

suggested concentration ranges for various applications in primary neuronal cultures, based on

existing literature.

Table 1: Pharmacological Profile of SSR180711
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Parameter Species Value Reference

Binding Affinity (Ki) Rat α7 nAChR 22 ± 4 nM [1]

Human α7 nAChR 14 ± 1 nM [1]

Functional Activity

(EC50)

Human α7 nAChR (in

Xenopus oocytes)
4.4 µM [1]

Human α7 nAChR (in

GH4C1 cells)
0.9 µM [1]

In Vitro

Electrophysiology

Increased LTP in rat

hippocampal slices
0.3 µM [1]

Table 2: Recommended Concentration Ranges for SSR180711 in Primary Neuronal Culture

Experiments

Application
Recommended
Concentration Range

Key Readouts

Neuroprotection Assays 0.1 - 10 µM
Neuronal viability, LDH

release, Caspase-3 activity

Signaling Pathway Analysis 0.1 - 5 µM
Phospho-Akt, Phospho-ERK,

intracellular Ca²⁺

Modulation of Apoptotic

Factors
0.1 - 5 µM

Bcl-2 and Bax protein

expression

Electrophysiology 0.1 - 1 µM
Postsynaptic currents, long-

term potentiation

Mandatory Visualizations
Signaling Pathway of SSR180711-Mediated
Neuroprotection
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Caption: SSR180711 neuroprotective signaling cascade.

Experimental Workflow for Neuroprotection Assay
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1. Culture Primary Neurons
(e.g., Cortical or Hippocampal)

2. Pre-treat with SSR180711
(0.1 - 10 µM) or Vehicle Control

3. Induce Excitotoxicity
(e.g., Glutamate)

4. Incubate for 24 hours

5. Assess Neuronal Viability

LDH Assay
(Cytotoxicity)

MTT/MTS Assay
(Viability)

Caspase-3 Assay
(Apoptosis)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: SSR180711 in
Primary Neuronal Cultures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1242869#ssr180711-application-in-primary-neuronal-
cultures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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